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Compound of Interest

Compound Name:

(R)-1-(2-Fluoro-3-

methoxyphenyl)ethanamine

hydrochloride

Cat. No.: B578450 Get Quote

(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride is a specialized chiral amine

that serves as a valuable building block in the synthesis of complex, high-value pharmaceutical

compounds. Its structure, featuring a stereodefined ethylamine group attached to a strategically

substituted phenyl ring, makes it a critical intermediate for creating molecules with precise

three-dimensional architectures. The presence of both a fluorine atom and a methoxy group

allows medicinal chemists to finely tune the physicochemical properties of a target molecule,

such as metabolic stability, lipophilicity, and receptor binding affinity.[1][2] The ability to

introduce these features through a single, enantiomerically pure starting material is a significant

advantage in streamlining the drug discovery process.

This guide provides a comprehensive technical overview of this compound, from its

fundamental properties and synthesis to its practical application, characterization, and safe

handling. The content is designed to equip researchers and drug development professionals

with the field-proven insights necessary to effectively utilize this important chemical entity.

Compound Profile and Physicochemical Properties
A clear understanding of a compound's fundamental properties is the starting point for any

research endeavor. The key identifiers and characteristics of (R)-1-(2-Fluoro-3-
methoxyphenyl)ethanamine hydrochloride are summarized below.
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Property Value Source(s)

CAS Number 1213014-67-5 [3][4]

Molecular Formula C₉H₁₃ClFNO [3][4]

Molecular Weight 205.66 g/mol [4]

IUPAC Name

(1R)-1-(2-fluoro-3-

methoxyphenyl)ethanamine;hy

drochloride

[3]

Purity Typically ≥95% [4]

Appearance Varies (often a solid) N/A

InChI Key
IOGBJJCWLPCSLS-

FYZOBXCZSA-N
[3][4]

Synthesis and Enantiomeric Purification: The Path
to Stereochemical Purity
The industrial and laboratory-scale production of a single enantiomer like (R)-1-(2-Fluoro-3-
methoxyphenyl)ethanamine hydrochloride relies on a robust strategy for both the initial

synthesis of the racemic mixture and its subsequent separation into individual enantiomers.

Synthesis of Racemic 1-(2-Fluoro-3-
methoxyphenyl)ethanamine
The most common and direct route to the racemic parent amine is the reductive amination of

the corresponding ketone, 2'-fluoro-3'-methoxyacetophenone. This process typically involves

reacting the ketone with an ammonia source and a reducing agent. While specific patented

procedures for this exact molecule are not publicly detailed, the methodology is a cornerstone

of amine synthesis.

Chiral Resolution: Isolating the (R)-Enantiomer
Obtaining the desired (R)-enantiomer from the racemic mixture is the most critical and

challenging step. The most established and scalable method is diastereomeric salt
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crystallization.[5] This technique exploits the fact that diastereomers (salt pairs formed between

the racemic amine and a single enantiomer of a chiral acid) have different physical properties,

most notably solubility.[5][6]

The Causality Behind the Method: By reacting the racemic amine with a chiral resolving agent,

two diastereomeric salts are formed: [(R)-amine:(L)-acid] and [(S)-amine:(L)-acid]. Due to their

different three-dimensional arrangements, these salts pack differently into crystal lattices,

leading to one being less soluble in a given solvent system. This allows for its selective

crystallization and subsequent separation by simple filtration.
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Step 1: Salt Formation

Step 2: Separation

Step 3: Liberation & Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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